Cas no 2229408-20-0 (1-{6,6-Dimethylbicyclo[3.1.1]heptan-2-yl}-4,4-difluorocyclohexan-1-amine)

• Product Name: 1-{6,6-Dimethylbicyclo[3.1.1]heptan-2-yl}-4,4-difluorocyclohexan-1-amine
• CAS No: 2229408-20-0
• MF: C₁₅H₂₅F₂N
• MW: 257.362511396408
• CID: 6282077
• PubChem ID: 165841718
• Update Time: 2025-07-16

1-{6,6-Dimethylbicyclo[3.1.1]heptan-2-yl}-4,4-difluorocyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1943837
• 1-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}-4,4-difluorocyclohexan-1-amine
• 2229408-20-0
• 1-{6,6-Dimethylbicyclo[3.1.1]heptan-2-yl}-4,4-difluorocyclohexan-1-amine

• Inchi： 1S/C15H25F2N/c1-13(2)10-3-4-11(12(13)9-10)14(18)5-7-15(16,17)8-6-14/h10-12H,3-9,18H2,1-2H3
• InChI Key： SYNPZDGFTWFISO-UHFFFAOYSA-N
• SMILES： FC1(CCC(CC1)(C1CCC2CC1C2(C)C)N)F

Computed Properties

• Exact Mass: 257.19550613g/mol
• Monoisotopic Mass: 257.19550613g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 26Ų

Additional information on 1-{6,6-Dimethylbicyclo[3.1.1]heptan-2-yl}-4,4-difluorocyclohexan-1-amine

Professional Introduction to Compound with CAS No. 2229408-20-0 and Product Name: 1-{6,6-Dimethylbicyclo[3.1.1]heptan-2-yl}-4,4-difluorocyclohexan-1-amine

The compound in question, identified by the CAS number 2229408-20-0, is a highly specialized molecule with a unique structural framework that has garnered significant attention in the field of pharmaceutical chemistry. The product name, 1-{6,6-Dimethylbicyclo[3.1.1]heptan-2-yl}-4,4-difluorocyclohexan-1-amine, provides a detailed insight into its molecular architecture, highlighting its complex cyclic and substituent patterns. This intricate structure makes it a subject of interest for researchers exploring novel pharmacophores and potential therapeutic applications.

At the core of this compound's appeal lies its bicyclic scaffold, specifically the bicyclo[3.1.1]heptane moiety, which is a rare structural motif in drug discovery. The presence of two rings fused in such a manner introduces rigidity and specific spatial orientation to the molecule, which can be critical for binding to biological targets. The 6,6-Dimethyl substitution further enhances this rigidity and may influence the compound's metabolic stability and pharmacokinetic properties.

The amine functional group at the 1-position and the 4,4-difluorocyclohexane ring at the 4-position introduce additional layers of complexity. The fluorine atoms are particularly noteworthy, as they are frequently employed in medicinal chemistry to improve lipophilicity, metabolic stability, and binding affinity. The difluorocyclohexane ring is a well-documented pharmacophore that has been explored in various drug candidates due to its ability to modulate receptor interactions.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such complex molecules with greater accuracy. Studies have shown that the structural features of this compound, particularly the bicyclo[3.1.1]heptan-2-yl group and the 4,4-difluorocyclohexan-1-amine moiety, could potentially interact with specific pockets on biological targets such as enzymes or receptors. This has opened up avenues for exploring its utility in developing novel therapeutic agents.

In particular, the amine group at the 1-position offers a site for further derivatization, allowing chemists to tailor the molecule's properties for specific applications. For instance, it could be coupled with other pharmacophores or modified to enhance solubility or bioavailability. The presence of both methyl groups on the bicyclic system also suggests potential for conformational flexibility, which could be exploited to optimize binding interactions.

The fluorine atoms in the 4,4-difluorocyclohexane ring are another critical feature that warrants detailed discussion. Fluorine substitution is a common strategy in drug design due to its ability to influence electronic properties and improve pharmacokinetic profiles. In this compound, the fluorine atoms may contribute to electron-withdrawing effects that can modulate nearby functional groups or enhance interactions with polar residues in biological targets.

Current research in medicinal chemistry increasingly leverages such complex scaffolds to discover new therapeutic entities. The unique combination of structural features in this compound makes it an intriguing candidate for further investigation. Researchers are particularly interested in exploring its potential as a precursor for more sophisticated derivatives that could exhibit enhanced efficacy or reduced side effects compared to existing treatments.

One area of active investigation is the use of this compound as a building block for kinase inhibitors. Kinases are enzymes that play crucial roles in many cellular processes, and their dysregulation is implicated in numerous diseases, including cancer. The rigid bicyclic core and substituents on this molecule could potentially mimic natural substrates or inhibitors of kinases, leading to novel therapeutic strategies.

Another promising application lies in its potential use as an intermediate in synthesizing more complex molecules with targeted biological activities. The presence of both an amine group and a difluorocyclohexane moiety provides multiple points for chemical modification, allowing chemists to design molecules with specific properties tailored to particular therapeutic needs.

The synthesis of such complex molecules often presents significant challenges due to their intricate stereochemistry and multiple functional groups. However, recent advances in synthetic methodologies have made it increasingly feasible to construct these molecules efficiently. Techniques such as transition-metal-catalyzed reactions and asymmetric synthesis have been particularly valuable in achieving high yields and enantiomeric purity.

Once synthesized, these compounds undergo rigorous characterization using spectroscopic techniques such as NMR spectroscopy (nuclear magnetic resonance), mass spectrometry (MS), and X-ray crystallography (for crystalline solids). These methods provide detailed insights into the molecular structure and purity of the compound, which are essential for further biological evaluation.

The biological evaluation of this compound typically involves testing its interaction with relevant biological targets using techniques such as enzyme inhibition assays or receptor binding studies. These experiments help determine whether the molecule exhibits any desirable activity while minimizing potential toxicity or side effects.

In conclusion,1-{6,6-Dimethylbicyclo[3.1.1]heptan-2-yl}-4,4-difluorocyclohexan-1-amine represents a fascinating example of how complex molecular structures can be leveraged to discover novel therapeutic agents. Its unique combination of structural features—particularly the bicyclo[3.1.1]heptan-2-yl group and the 4,4-difluorocyclohexan-1-amine moiety—makes it a promising candidate for further exploration in drug discovery efforts aimed at addressing unmet medical needs.